1-[4-(Piperidine-1-sulfonyl)phenyl]ethan-1-one

• IUPAC Name: 1-(4-piperidin-1-ylsulfonylphenyl)ethanone
• InChI: InChI=1S/C13H17NO3S/c1-11(15)12-5-7-13(8-6-12)18(16,17)14-9-3-2-4-10-14/h5-8H,2-4,9-10H2,1H3
• InChI Key: MIBYJBHDWBZZDA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)S(=O)(=O)N2CCCCC2
• Molecular Formula: C13H17NO3S
• DSSTOX Substance ID: DTXSID30353738
• Molecular Weight: 267.35 g/mol
• CAS RN: 58722-34-2

Description

“1-[4-(Piperidine-1-sulfonyl)phenyl]ethan-1-one” is a chemical compound with the molecular formula C13H17NO3S. It has a molecular weight of 267.35. The IUPAC name for this compound is 1-[4-(1-piperidinylsulfonyl)phenyl]ethanone.

Molecular Structure Analysis

The InChI code for “1-[4-(Piperidine-1-sulfonyl)phenyl]ethan-1-one” is 1S/C13H17NO3S/c1-11(15)12-5-7-13(8-6-12)18(16,17)14-9-3-2-4-10-14/h5-8H,2-4,9-10H2,1H3.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. It has a melting point of 112-113°C.

Scientific Research Applications

Pharmaceutical Applications

. . .

Drug Design

Piperidines play a significant role in the pharmaceutical industry. . .

Synthesis of Biologically Active Piperidines

. .

Alkaloids

. Alkaloids are a group of naturally occurring chemical compounds that contain mostly basic nitrogen atoms. They have a wide range of pharmacological activities and are used as medications, as recreational drugs, or in entheogenic rituals.

Multicomponent Reactions

. These are reactions in which three or more reactants combine to form a product. Multicomponent reactions are valuable tools in organic chemistry as they can lead to complex products in a single step, increasing efficiency and reducing waste.

Functionalization of Piperidines

. Functionalization refers to the process of adding functional groups to a molecule to change its chemical properties.

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H302, H315, H319, and H335. The precautionary statements are P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.

Synthesis routes and methods I

Procedure details

A mixture of 4-acetylbenzene-1-sulfonyl chloride (2 g, 9.2 mmol), piperidine (0.85 g, 10.0 mmol) and triethylamine (1.9 g, 18.4 mmol) in tetrahydrofuran (60 mL) was stirred at rt overnight. Brine (100 mL) was added and the mixture was extracted with ethyl acetate (3×100 mL). The combined organic layer was washed with brine (100 mL), dried over anhydrous sodium sulfate and filtered. Removal of solvent in vacuo gave the title compound as a white solid (2.3 g, 94%). MS (M+H)+ 268.

Synthesis routes and methods II

Procedure details

The damp 4-acetylbenzenesulfonyl chloride from 100 g. of sodium 4-acetylbenzenesulfonate is added to a stirred solution of 500 ml. of 50% aqueous piperidine. The mixture is stirred at room temperature for 16 hours, cooled, and the precipitated 1-(4-acetylbenzenesulfonyl)piperidine removed by filtration, washed with water and dried; m.p. 113°-114° C. after crystallization from 2-propanol.